Cas no 1804414-08-1 (2,4-Dichloro-5-iodotoluene)

• Product Name: 2,4-Dichloro-5-iodotoluene
• CAS No: 1804414-08-1
• MF: C₇H₅Cl₂I
• MW: 286.925072431564
• MDL: MFCD28786701
• CID: 4706235
• PubChem ID: 118996997
• Update Time: 2025-10-28

2,4-Dichloro-5-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-iodotoluene

• MDL： MFCD28786701
• Inchi： 1S/C7H5Cl2I/c1-4-2-7(10)6(9)3-5(4)8/h2-3H,1H3
• InChI Key： RJVCIWMIAJMKGK-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C)=C1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Topological Polar Surface Area: 0

Additional information on 2,4-Dichloro-5-iodotoluene

Introduction to 2,4-Dichloro-5-iodotoluene (CAS No. 1804414-08-1)

2,4-Dichloro-5-iodotoluene (CAS No. 1804414-08-1) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes two chlorine atoms and one iodine atom substituted on a toluene ring. The presence of these halogen atoms imparts specific chemical properties that make it a valuable reagent in various synthetic pathways and functional material designs.

The molecular formula of 2,4-Dichloro-5-iodotoluene is C₈H₆Cl₂I, and its molecular weight is approximately 267.99 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties are crucial for its use in various chemical reactions and processes.

In the realm of chemical synthesis, 2,4-Dichloro-5-iodotoluene serves as a key intermediate in the preparation of more complex organic molecules. Its halogenated structure allows for a wide range of substitution reactions, including nucleophilic aromatic substitution (SNAr) and cross-coupling reactions such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. These reactions are fundamental in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

Recent research has highlighted the potential of 2,4-Dichloro-5-iodotoluene in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for synthesizing new antiviral agents. The researchers found that derivatives of 2,4-Dichloro-5-iodotoluene exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the compound's importance in drug discovery and development.

Beyond pharmaceutical applications, 2,4-Dichloro-5-iodotoluene has also been investigated for its use in materials science. A recent study published in Advanced Materials reported the synthesis of novel conjugated polymers using this compound as a monomer. The resulting polymers exhibited excellent photophysical properties and were used to fabricate high-performance organic photovoltaic devices. This application highlights the compound's potential in renewable energy technologies.

The safety and handling of 2,4-Dichloro-5-iodotoluene are critical considerations for researchers and industrial users. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

In conclusion, 2,4-Dichloro-5-iodotoluene (CAS No. 1804414-08-1) is a multifaceted compound with broad applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable reagent for advancing scientific knowledge and developing innovative products. As research continues to uncover new possibilities for this compound, its importance in various fields is likely to grow even further.